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Compound of Interest

Compound Name: Oleonitrile

Cat. No.: B091845 Get Quote

Essential Safety and Handling Guide for
Oleonitrile
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling

Oleonitrile in a laboratory setting. Adherence to these procedures is critical for ensuring

personnel safety and minimizing environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)
Oleonitrile is classified as a skin irritant and is very toxic to aquatic life.[1][2] Proper selection

and use of PPE is the first line of defense against exposure.

Recommended Personal Protective Equipment for Handling Oleonitrile

Safety Operating Guide

Check Availability & Pricing
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Protection Type Recommended Equipment Rationale & Best Practices

Eye and Face Protection
Chemical safety goggles or a

face shield

To prevent eye contact which

can cause irritation. Must

comply with OSHA 29 CFR

1910.133 or European

Standard EN166.

Skin Protection

- Chemical-resistant gloves

(Nitrile rubber recommended) -

Fully buttoned lab coat

To prevent skin contact, which

is known to cause irritation.[1]

[2] Change gloves immediately

if contaminated. Wash hands

thoroughly after handling.

Respiratory Protection

- Work in a well-ventilated area

or a chemical fume hood. - For

spills or insufficient ventilation,

use a NIOSH-approved

respirator with organic vapor

cartridges.

To minimize inhalation of

vapors or mists.[1][3] A

respirator is necessary when

airborne concentrations may

exceed exposure limits.

Important Note on Glove Selection: While nitrile gloves are generally recommended for

protection against nitriles, it is crucial to consult the glove manufacturer's specific chemical

resistance data for Oleonitrile if available. For prolonged or immersive contact, heavier-duty

gloves may be required.

Step-by-Step Handling and Storage Procedures
Proper handling and storage are crucial to prevent accidents and maintain the integrity of

Oleonitrile.

Workflow for Handling Oleonitrile
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Preparation

Handling

Storage

Don appropriate PPE

Work in a chemical fume hood

Gather all necessary materials

Use non-sparking tools for transfer

Avoid contact with skin and eyes

Prevent formation of dust and aerosols

Store in a tightly closed, suitable container

Keep in a cool, dry, well-ventilated area

Store away from incompatible materials (e.g., strong oxidizing agents)

Click to download full resolution via product page

Caption: Standard workflow for safely handling and storing Oleonitrile.
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Storage Conditions: Oleonitrile should be stored in tightly sealed containers, such as steel or

high-density polyethylene drums, in a cool, dry, and well-ventilated area away from heat,

sparks, and open flames.[4] It should be stored separately from oxidizing agents and other

incompatible materials.[4]

Emergency Procedures: Spills and First Aid
Immediate and appropriate response to spills and exposures is critical.

Oleonitrile Spill Response Plan

Step Action

1. Evacuate & Secure
Evacuate non-essential personnel from the spill

area. Remove all sources of ignition.[1][3]

2. Don PPE

Wear appropriate PPE, including respiratory

protection, chemical-resistant gloves, and eye

protection.[3]

3. Contain Spill

Prevent further spread of the liquid. Use

absorbent materials like vermiculite, sand, or

commercial sorbents to contain the spill.[5][6]

4. Absorb & Collect

Cover the spill with absorbent material. Once

absorbed, use non-sparking tools to collect the

material into a suitable, closed container for

disposal.[5][7]

5. Decontaminate

Clean the spill area with soap and water. Collect

the cleaning materials for disposal as hazardous

waste.

6. Ventilate Ensure the area is well-ventilated after cleanup.

First Aid Measures for Oleonitrile Exposure
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Exposure Route First Aid Procedure

Skin Contact

Immediately wash the affected area with plenty

of soap and water.[1] Remove contaminated

clothing and wash it before reuse.[1] If skin

irritation occurs, seek medical attention.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Disposal Plan
Oleonitrile and any contaminated materials must be disposed of as hazardous waste.

Logical Flow for Oleonitrile Waste Disposal
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Oleonitrile Waste Generated
(liquid or contaminated solids)

Collect in a labeled, sealed, and compatible
hazardous waste container

Store in a designated hazardous waste
storage area away from incompatibles

Dispose of through a licensed
chemical destruction facility or

controlled incineration

Do NOT discharge
to sewer systems

Click to download full resolution via product page

Caption: Decision process for the proper disposal of Oleonitrile waste.

Disposal Guidelines:

Waste Collection: Collect waste Oleonitrile and contaminated materials (e.g., absorbent

pads, gloves) in a designated, properly labeled, and sealed container.

Disposal Method: The material should be disposed of by a licensed chemical destruction

plant or through controlled incineration with flue gas scrubbing.[1]

Environmental Precaution: Do not allow Oleonitrile to enter drains or sewer systems as it is

very toxic to aquatic life.[1]

Container Disposal: Empty containers should be triple-rinsed (or equivalent) and can then be

offered for recycling or reconditioning. Alternatively, they can be punctured to prevent reuse

and disposed of in a sanitary landfill.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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